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Compound of Interest

Compound Name: NAB-14

Cat. No.: B609391

Get Quote

Protocol for Dissolving and Storing NAB-14
These guidelines are intended for researchers, scientists, and drug development professionals

for the effective preparation and storage of NAB-14, a selective negative allosteric modulator of

GluN2C/2D-containing NMDA receptors.

Product Information
Property Value

Compound Name NAB-14

Chemical Class N-aryl benzamide

Mechanism of Action
Negative allosteric modulator of GluN2C/2D-

containing NMDA receptors[1]

IC₅₀ 580 nM for GluN1/GluN2D receptors[2]

Selectivity
>800-fold for GluN2C/GluN2D over

GluN2A/GluN2B[2]
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While specific solubility data for NAB-14 is not readily available, compounds of the N-aryl

benzamide class often exhibit good solubility in organic solvents. Based on the properties of

similar compounds, the following protocol is recommended for the preparation of a stock

solution.

Materials:

NAB-14 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Weighing: Carefully weigh the desired amount of NAB-14 powder in a sterile microcentrifuge

tube or vial. Perform this in a chemical fume hood and use appropriate personal protective

equipment (PPE).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the NAB-14 powder to

achieve the desired stock concentration. A starting concentration of 10 mM is recommended.

Dissolution:

Cap the tube or vial securely.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

If necessary, gentle warming in a water bath (37°C) for a short period can aid in dissolving

the compound.
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Aliquotting: Once fully dissolved, it is advisable to aliquot the stock solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.

Storage Conditions
Proper storage is critical to maintain the stability and activity of NAB-14.

Storage Condition Duration Notes

Stock Solution (-80°C) Up to 6 months[2]
Recommended for long-term

storage.

Stock Solution (-20°C) Up to 1 month[2] Suitable for short-term storage.

Important Considerations:

Protect from light.

Avoid repeated freeze-thaw cycles.

Ensure vials are tightly sealed to prevent solvent evaporation and moisture absorption.

Experimental Workflow
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Preparation of NAB-14 Stock Solution

Storage

Experimental Use

Weigh NAB-14 Powder

Add Anhydrous DMSO

Calculate Volume

Vortex to Dissolve

Aliquot into Single-Use Vials

Long-term Storage
(-80°C, ≤ 6 months)

Short-term Storage
(-20°C, ≤ 1 month)

Thaw Aliquot

Prepare Working Solution

Perform Biological Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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